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Compound of Interest

Compound Name: 3-(1-Naphthyl)-D-Alanin

Cat. No.: B1579374

Get Quote

Executive Summary & Scientific Context
3-(1-Naphthyl)-D-Alanine (CAS: 78306-92-0) is a non-canonical amino acid critical in modern

peptide therapeutics. Unlike its L-isomer, the D-configuration is frequently employed to induce

specific secondary structures (such as

-turns) and enhance proteolytic stability in peptidomimetics. Its bulky naphthyl side chain
introduces significant hydrophobicity and steric bulk, often used to probe hydrophobic pockets
in G-protein coupled receptors (GPCRs), such as somatostatin or ghrelin receptors.

While often classified as "non-hazardous" under strict GHS criteria due to a lack of

comprehensive toxicological data, the Precautionary Principle dictates that it be handled as a

potential bioactive irritant. Its structural similarity to biologically active monoamines and

tryptophan analogs warrants strict containment to prevent inadvertent inhalation or cutaneous

absorption.

Hazard Identification & Risk Assessment
GHS Classification (Precautionary): Although specific SDS data for the D-isomer often lists "No

GHS Classification," analogous naphthyl-amino acid derivatives frequently carry warnings for
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irritation. We adopt a Level 2 Biosafety stance for handling:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][2][3][5]

Uncharacterized Hazard: As a D-amino acid, it may resist enzymatic degradation, potentially

prolonging biological half-life if ingested or absorbed.

Physical Properties Overview
Property Value Relevance to Safety

CAS Number 78306-92-0
Unique Identifier for

Inventory/Disposal

Molecular Weight 215.25 g/mol
Calculation of

molarity/stoichiometry

Appearance White to Off-white Powder
High potential for dust

generation

Melting Point 215 - 219 °C
Stable solid; low flammability

risk

Solubility
Low in water; Soluble in

DMSO/DMF

Requires organic solvents; skin

absorption risk increases in

solution

Personal Protective Equipment (PPE) Matrix
The hydrophobic nature of the naphthyl group means this compound, once dissolved in organic

solvents (DMSO, DMF), can permeate skin more readily than hydrophilic amino acids.
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Protection Zone Recommended Equipment Technical Rationale

Ocular
Chemical Safety Goggles

(ANSI Z87.1 / EN 166)

Side shields are insufficient

against fine powders that can

drift into the tear duct.

Respiratory
N95 / P2 Particulate Respirator

(if outside hood)

Prevents inhalation of fine

particulates during weighing.

Primary control: Engineering

controls (Fume Hood).

Dermal (Hands)
Double Nitrile Gloves (0.11

mm min. thickness)

Outer: Standard Nitrile

(changed immediately upon

splash). Inner: Extended cuff

Nitrile. Note: Latex is not

recommended due to poor

resistance to organic solvents

used in dissolution.

Body
Lab Coat (Cotton/Poly blend) +

Tyvek Sleeve Covers

Sleeve covers bridge the gap

between glove and coat,

preventing wrist exposure

during reaching motions.

Operational Protocols
Weighing & Transfer (The Critical Control Point)
The highest risk of exposure occurs during the transfer of the dry powder. Static electricity can

cause the naphthyl derivative to "jump" or disperse.

Engineering Control: Perform all weighing inside a certified Chemical Fume Hood or a

Powder Weighing Station.

Static Mitigation: Use an anti-static gun or ionizer bar if the powder is static-prone.

Transfer: Use a disposable anti-static weighing boat. Do not use metal spatulas if the

compound is being weighed for catalytic sensitivity; however, for general synthesis, stainless

steel is acceptable.
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Solubilization & Reaction
Caution: 3-(1-Naphthyl)-D-Alanine is hydrophobic. It will likely require dipolar aprotic solvents

(DMF, DMSO, NMP) for dissolution.

Protocol: Add solvent to the powder, not powder to the solvent, to minimize splashing.

Permeation Risk: Once dissolved in DMSO, the compound's ability to penetrate the skin

barrier increases significantly. Treat the solution as highly toxic.

Workflow Visualization
The following diagram outlines the logical flow for safe handling, emphasizing containment.
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CRITICAL CONTROL POINTS

Start: 3-(1-Naphthyl)-D-Alanine Handling

1. Risk Assessment
(Check SDS, Verify Ventilation)

2. Don PPE
(Double Nitrile, Goggles, Lab Coat)

3. Weighing (Fume Hood)
Use Anti-static Boat

4. Solubilization
(DMSO/DMF - Skin Permeation Risk!)

Transfer Solid

5. Reaction Setup
(Closed Vessel)

Add Reagents

6. Decontamination
(Wipe surfaces with Ethanol)

Process Complete

Click to download full resolution via product page
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Figure 1: Operational workflow emphasizing critical control points where exposure risk is

highest.

Emergency Response & Disposal Logistics
Spills and Exposure[6]

Dry Spill: Do not dry sweep. Use a HEPA-filter vacuum or wet a paper towel with ethanol to

dampen the powder before wiping to prevent dust generation.

Solution Spill: Cover with an inert absorbent (vermiculite or sand). Do not use combustible

materials (sawdust) if dissolved in oxidizing solvents.

Skin Contact: Wash with soap and copious water for 15 minutes. Do not use ethanol to wash

skin, as it may enhance absorption of the naphthyl moiety.

Disposal Decision Tree
Disposal must comply with local environmental regulations (RCRA in the US, EC directives in

Europe).
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Waste Generation

Physical State?

Solid Waste
(Contaminated Powder/Wipes)

Solid

Liquid Waste
(Reaction Mixture)

Liquid

Stream C: Hazardous Solid Waste
(Label: 'Toxic Organic Solid')

Contains Halogenated
Solvents (DCM, CHCl3)?

Stream A: Non-Halogenated Organic
(High BTU Incineration)

No

Stream B: Halogenated Organic
(Specialized Incineration)

Yes

Click to download full resolution via product page

Figure 2: Waste stream segregation logic to ensure compliance with chemical incineration

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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